Cas no 32513-31-8 ( )

  structure
  structure
Product Name: 
CAS No:32513-31-8
MF:C31H24
MW:396.522268295288
CID:916995
PubChem ID:418547
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1,2,6,7-tetraphenylcyclohepta-1,3,5-triene
    • NSC-101858
    • 32513-31-8
    • NSC101858
    • DTXSID80329221
    •  
    • Inchi: 1S/C31H24/c1-5-14-24(15-6-1)28-22-13-23-29(25-16-7-2-8-17-25)31(27-20-11-4-12-21-27)30(28)26-18-9-3-10-19-26/h1-23,30H
    • InChI Key: ZDMWDJVHZSPCLF-UHFFFAOYSA-N
    • SMILES: C1(C2C=CC=CC=2)C(=CC=CC(C2C=CC=CC=2)=C1C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 396.18792
  • Monoisotopic Mass: 396.187800766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 652
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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